Cas no 21418-54-2 (3-Thiopheneacetic acid,a-cyano-, ethyl ester)

• Product Name: 3-Thiopheneacetic acid,a-cyano-, ethyl ester
• CAS No: 21418-54-2
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 281444
• PubChem ID: 89500
• Update Time: 2025-04-19

3-Thiopheneacetic acid,a-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetic acid,a-cyano-, ethyl ester
• ethyl 2-cyano-2-thiophen-3-ylacetate
• Ethyl 2-cyano-2-(3-thienyl)acetate
• ethyl cyano(thiophen-3-yl)acetate
• 21418-54-2
• 8W7ZHY37DC
• EINECS 244-380-8
• NS00049152
• 3-Thiopheneacetic acid, alpha-cyano-, ethyl ester
• AKOS006277812
• Ethyl alpha-cyano-3-thiopheneacetate
• SCHEMBL11079836
• DTXSID20943985

• Inchi： 1S/C9H9NO2S/c1-2-12-9(11)8(5-10)7-3-4-13-6-7/h3-4,6,8H,2H2,1H3
• InChI Key： BXETXHHTOKRXCR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C#N)C(=O)OCC

Computed Properties

• Exact Mass: 195.03547
• Monoisotopic Mass: 195.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.228
• Boiling Point: 316°Cat760mmHg
• Flash Point: 144.9°C
• Refractive Index: 1.539
• PSA: 50.09